Cas no 713519-19-8 (8-O-Methyl-urolithin C)

8-O-Methyl-urolithin C structure
8-O-Methyl-urolithin C structure
Product Name:8-O-Methyl-urolithin C
CAS No:713519-19-8
MF:C14H10O5
MW:258.226204395294
CID:2048121
PubChem ID:102178085
Update Time:2025-04-21

8-O-Methyl-urolithin C Chemical and Physical Properties

Names and Identifiers

    • 3,9-dihydroxy-8-methoxy-6H-dibenzo[b,d]pyran-6-one
    • 3,9-dihydroxy-8-methoxy-dibenzo[b,d]pyran-6-one
    • 8-O-Methyl-urolithin C
    • SCHEMBL21517422
    • 3,9-dihydroxy-8-methoxydibenzo[b,d]pyran-6-one
    • 713519-19-8
    • 3,9-Dihydroxy-8-methoxy-6H-benzo[c]chromen-6-one
    • 3,9-Dihydroxy-8-methoxy-6H-dibenzo[b,d]pyran-6-one;
    • Inchi: 1S/C14H10O5/c1-18-13-6-10-9(5-11(13)16)8-3-2-7(15)4-12(8)19-14(10)17/h2-6,15-16H,1H3
    • InChI Key: VSSKAHKUAQIXLE-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C(=CC=2C2C=CC(=CC1=2)O)O)OC)=O

Computed Properties

  • Exact Mass: 258.05282342Da
  • Monoisotopic Mass: 258.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: >247°C (dec.)
  • Boiling Point: 551.7±50.0 °C at 760 mmHg
  • Flash Point: 218.2±23.6 °C
  • Solubility: Dichloromethane (Slightly), DMSO (Slightly)
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

8-O-Methyl-urolithin C Security Information

8-O-Methyl-urolithin C Pricemore >>

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